Cas no 2138026-56-7 (2-Propynoic acid, 3-cycloheptyl-, ethyl ester)

2-Propynoic acid, 3-cycloheptyl-, ethyl ester is a specialized ester compound featuring a cycloheptyl group and a propynoate moiety. Its structure combines the reactivity of an alkyne with the steric influence of a seven-membered ring, making it a valuable intermediate in organic synthesis. The ethyl ester group enhances solubility in organic solvents, facilitating its use in cross-coupling reactions, cycloadditions, or polymer applications. The cycloheptyl substituent may confer unique steric and electronic effects, potentially influencing selectivity in catalytic processes. This compound is suited for research in medicinal chemistry, materials science, or fine chemical synthesis, where tailored molecular frameworks are required. Proper handling under inert conditions is recommended due to its unsaturated nature.

2-Propynoic acid, 3-cycloheptyl-, ethyl ester structure

2138026-56-7 structure

Product Name:2-Propynoic acid, 3-cycloheptyl-, ethyl ester

CAS No:2138026-56-7

MF:C₁₂H₁₈O₂

MW:194.270123958588

CID:5299492

Update Time:2025-05-27

2-Propynoic acid, 3-cycloheptyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propynoic acid, 3-cycloheptyl-, ethyl ester
- Inchi： 1S/C12H18O2/c1-2-14-12(13)10-9-11-7-5-3-4-6-8-11/h11H,2-8H2,1H3
- InChI Key： ZJQBBVYNWCDYPY-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C#CC1CCCCCC1

2-Propynoic acid, 3-cycloheptyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787044-0.05g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	0.05g	$1104.0	2024-05-22
Enamine	EN300-787044-0.1g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	0.1g	$1157.0	2024-05-22
Enamine	EN300-787044-0.25g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	0.25g	$1209.0	2024-05-22
Enamine	EN300-787044-0.5g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	0.5g	$1262.0	2024-05-22
Enamine	EN300-787044-1.0g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	1.0g	$1315.0	2024-05-22
Enamine	EN300-787044-2.5g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	2.5g	$2576.0	2024-05-22
Enamine	EN300-787044-5.0g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	5.0g	$3812.0	2024-05-22
Enamine	EN300-787044-10.0g	ethyl 3-cycloheptylprop-2-ynoate	2138026-56-7	95%	10.0g	$5652.0	2024-05-22

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3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

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4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

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Additional information on 2-Propynoic acid, 3-cycloheptyl-, ethyl ester

Exploring the Properties and Applications of 2-Propynoic acid, 3-cycloheptyl-, ethyl ester (CAS No. 2138026-56-7)

In the realm of specialty chemicals, 2-Propynoic acid, 3-cycloheptyl-, ethyl ester (CAS No. 2138026-56-7) has garnered attention for its unique molecular structure and versatile applications. This compound, characterized by its cycloheptyl moiety and ethyl ester functional group, is increasingly studied in pharmaceutical intermediates, fragrance synthesis, and material science. Researchers and industry professionals are exploring its potential as a building block for high-value derivatives, aligning with the growing demand for sustainable chemical solutions.

The propynoic acid backbone of this ester provides reactivity that enables click chemistry applications—a hot topic in drug discovery and polymer engineering. Recent trends in green chemistry have spotlighted such compounds for their potential in reducing synthetic steps, a key concern for industries aiming to minimize environmental footprints. Notably, the cycloheptyl ring introduces steric effects that influence selectivity in catalytic reactions, making it relevant to asymmetric synthesis studies.

From an analytical perspective, advancements in HPLC and GC-MS techniques have improved the characterization of CAS No. 2138026-56-7, addressing common user queries about purity assessment and isomer separation. Discussions in scientific forums often highlight its spectral data (e.g., NMR shifts and IR peaks), which are critical for quality control in R&D workflows. Furthermore, its stability under various pH conditions makes it a candidate for controlled-release formulations, a trending focus in pharmaceutical technology.

In material science, the compound’s ethyl ester group offers compatibility with biodegradable polymers, resonating with the global push toward eco-friendly materials. Startups and academic labs are investigating its role in modifying polymer chains to enhance thermal properties—a frequent search topic among polymeric material researchers. Additionally, its potential as a flavor and fragrance precursor aligns with consumer demand for natural-inspired additives, though regulatory compliance remains a key consideration.

As synthetic methodologies evolve, CAS No. 2138026-56-7 exemplifies how niche chemicals bridge academic research and industrial innovation. Its relevance to catalysis and molecular design continues to inspire publications in journals covering organic chemistry and applied chemical engineering. Future directions may explore its utility in bioorthogonal chemistry or smart materials, areas frequently queried in scientific databases and patent filings.